Cas no 1381759-84-7 (5-Methyl-2-sulfamoylphenylboronic acid)

• Product Name: 5-Methyl-2-sulfamoylphenylboronic acid
• CAS No: 1381759-84-7
• MF: C₇H₁₀BNO₄S
• MW: 215.034600734711
• CID: 4592865
• Update Time: 2022-07-26

5-Methyl-2-sulfamoylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[2-(aminosulfonyl)-5-methylphenyl]-
• 5-Methyl-2-sulfamoylphenylboronic acid

• Inchi： 1S/C7H10BNO4S/c1-5-2-3-7(14(9,12)13)6(4-5)8(10)11/h2-4,10-11H,1H3,(H2,9,12,13)
• InChI Key： OQZOPXKIHAVLAS-UHFFFAOYSA-N
• SMILES： B(C1=CC(C)=CC=C1S(N)(=O)=O)(O)O

Computed Properties

• Exact Mass: 215.042
• Monoisotopic Mass: 215.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2